Cas no 2387583-38-0 (1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene)

1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene structure

2387583-38-0 structure

Product Name:1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene

CAS No:2387583-38-0

Molecular Formula:C₁₁H₉NO₂

Molecular Weight:187.194662809372

CID:6624873

1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene Properties

Names and Identifiers

- 1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene
- InChIKey： BKBPXCPQCNRJAL-UHFFFAOYSA-N
- Inchi： 1S/C11H9NO2/c13-12(14)11-7-9(11)6-5-8-3-1-2-4-10(8)11/h1-6,9H,7H2
- SMILES： C12([N+]([O-])=O)CC1C=CC1=C2C=CC=C1

Experimental Properties

Boiling Point: 322.3±42.0 °C(Predicted)
Melting Point: 79-80.5 °C
Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene Synthesis

Synthetic Circuit 1

98750-90-4

86-57-7

2387583-38-0

881-03-8

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide ; 30 min, -40 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Corey-Chaykovsky Cyclopropanation of Nitronaphthalenes: Access to Benzonorcaradienes and Related Systems

Antoniak, Damian; Barbasiewicz, Michal, Organic Letters, 2019, 21(23), 9320-9325

1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene Raw materials

Benzene, (methylselenonyl)-

1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene Preparation Products

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2387583-38-0 (1a,7b-Dihydro-7b-nitro-1H-cyclopropa[a]naphthalene) Related Products

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